3-Deoxy-galactosone (90per cent)
3-Deoxy-galactosone (90per cent)
3-deoxy Galactosone is a 1,2-dicarbonyl compound originating from the degradation of galactose. It can be formed by Maillard or caramelization reactions. 3-deoxy Galactosone has been detected in various food items, including milk, apple juice, and beer, as well as in heat-sterilized dialysis fluids.
Brand Name:
Vulcanchem
CAS No.:
4134-97-8
VCID:
VC0025857
InChI:
InChI=1S/C6H10O5/c7-2-5-3(8)1-4(9)6(10)11-5/h3,5-8,10H,1-2H2/t3-,5?,6?/m1/s1
SMILES:
C1C(C(OC(C1=O)O)CO)O
Molecular Formula:
C6H10O5
Molecular Weight:
162.1
3-Deoxy-galactosone (90per cent)
CAS No.: 4134-97-8
Reference Standards
VCID: VC0025857
Molecular Formula: C6H10O5
Molecular Weight: 162.1
| CAS No. | 4134-97-8 |
|---|---|
| Product Name | 3-Deoxy-galactosone (90per cent) |
| Molecular Formula | C6H10O5 |
| Molecular Weight | 162.1 |
| IUPAC Name | (5R)-2,5-dihydroxy-6-(hydroxymethyl)oxan-3-one |
| Standard InChI | InChI=1S/C6H10O5/c7-2-5-3(8)1-4(9)6(10)11-5/h3,5-8,10H,1-2H2/t3-,5?,6?/m1/s1 |
| Standard InChIKey | ZGCHLOWZNKRZSN-PHDIDXHHSA-N |
| SMILES | C1C(C(OC(C1=O)O)CO)O |
| Appearance | Assay:≥98%A crystalline solid |
| Description | 3-deoxy Galactosone is a 1,2-dicarbonyl compound originating from the degradation of galactose. It can be formed by Maillard or caramelization reactions. 3-deoxy Galactosone has been detected in various food items, including milk, apple juice, and beer, as well as in heat-sterilized dialysis fluids. |
| Synonyms | 3-Deoxy-D-threo-hexos-2-ulose; 3-Deoxy-D-threo-hexosulose; |
| PubChem Compound | 46780627 |
| Last Modified | Nov 11 2021 |
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